N'-[1-(1-adamantyl)propylidene]-2-hydroxy-3,5-diisopropylbenzohydrazide
Overview
Description
Adamantane derivatives, including N'-[1-(1-adamantyl)propylidene]-2-hydroxy-3,5-diisopropylbenzohydrazide, are of significant interest due to their structural uniqueness and potential for various chemical modifications. These compounds have been explored for their antimicrobial and anti-inflammatory activities, showcasing the versatility of adamantane as a core structure for developing new chemical entities (El-Emam et al., 2007; El-Emam et al., 2012).
Synthesis Analysis
The synthesis of adamantane-based hydrazides typically involves the reaction of adamantane-1-carbohydrazide with various aldehydes to yield N'-heteroarylidene-1-adamantylcarbohydrazides. These processes are characterized by good yields and involve straightforward reaction conditions (El-Emam et al., 2012).
Molecular Structure Analysis
Structural characterization of adamantane derivatives often includes spectroscopic methods (NMR, IR, UV-Vis) and single crystal X-ray diffraction, revealing detailed insights into their molecular geometries. Density functional theory (DFT) calculations complement these analyses, offering predictions on electronic distributions and stability (Al-Wahaibi et al., 2020).
Chemical Reactions and Properties
Adamantane-based hydrazides undergo various chemical reactions, including cyclization to form oxadiazoles and thiadiazoles, showcasing their reactivity and potential for generating a wide array of derivatives with different chemical functionalities (Kadi et al., 2007).
Physical Properties Analysis
The physical properties of these compounds, such as solubility and crystallinity, can be influenced by the specific substituents on the adamantane core. Single crystal X-ray diffraction provides valuable data on their crystalline structures, which are critical for understanding their physicochemical behaviors (Al-Wahaibi et al., 2020).
Chemical Properties Analysis
The chemical stability and reactivity of adamantane-based hydrazides are significantly impacted by the nature of their substituents. Studies have shown that these compounds can exhibit potent antimicrobial activities, highlighting their chemical properties' biological relevance (El-Emam et al., 2007).
Scientific Research Applications
Antimicrobial and Anti-inflammatory Activities
Research indicates that derivatives of 1-adamantyl, a component of N'-[1-(1-adamantyl)propylidene]-2-hydroxy-3,5-diisopropylbenzohydrazide, demonstrate significant antimicrobial and anti-inflammatory properties. A study by Kadi et al. (2007) synthesized various derivatives showing notable activities against Gram-positive bacteria and pathogenic fungi, as well as marked anti-inflammatory effects in vivo (Kadi et al., 2007). Additionally, Al-Emam et al. (2012) reported that certain derivatives exhibited potent broad-spectrum antimicrobial activity, particularly against Gram-positive bacteria (Al-Emam et al., 2012).
Hypoglycemic Activities
Derivatives of 1-adamantyl have also shown potential in hypoglycemic activities. Al-Abdullah et al. (2015) investigated the hypoglycemic effects of various N-(1-adamantyl)carbothioamide derivatives in diabetic rats, with some compounds demonstrating significant reduction in serum glucose levels (Al-Abdullah et al., 2015).
Cancer Cell Growth Inhibition and Angiogenesis
Research by Dawson et al. (2007) explored adamantyl-substituted compounds, finding that they inhibit cancer cell growth and angiogenesis through apoptosis induction and binding to nuclear receptors (Dawson et al., 2007).
Antibacterial and Antifungal Properties
Pham et al. (2019) synthesized hydrazide-hydrazones with a 1-adamantane carbonyl moiety, which displayed potential antibacterial activity against Gram-positive bacteria and the fungus Candida albicans (Pham et al., 2019).
Drug Delivery Applications
Huang et al. (2018) demonstrated the potential of adamantyl groups in drug delivery, particularly in nanodiamonds modified with hyperbranched polymers for biomedical applications (Huang et al., 2018).
properties
IUPAC Name |
N-[(E)-1-(1-adamantyl)propylideneamino]-2-hydroxy-3,5-di(propan-2-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H38N2O2/c1-6-23(26-12-17-7-18(13-26)9-19(8-17)14-26)27-28-25(30)22-11-20(15(2)3)10-21(16(4)5)24(22)29/h10-11,15-19,29H,6-9,12-14H2,1-5H3,(H,28,30)/b27-23+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVMKXQVLRITHQX-SLEBQGDGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=NNC(=O)C1=CC(=CC(=C1O)C(C)C)C(C)C)C23CC4CC(C2)CC(C4)C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C(=N\NC(=O)C1=CC(=CC(=C1O)C(C)C)C(C)C)/C23CC4CC(C2)CC(C4)C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H38N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-hydroxy-3,5-di(propan-2-yl)-N'-[(1E)-1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propylidene]benzohydrazide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.